Cas no 921570-41-4 (N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product name: N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 921570-41-4
• MF: C₂₆H₂₇N₃O₅S₂
• MW: 525.639683961868
• CID: 6400123
• PubChem ID: 44023798

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide
• AKOS024631450
• N-[4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• 921570-41-4
• N-(4-(7-ethoxybenzofuran-2-yl)thiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide
• F2252-0252
• Benzamide, N-[4-(7-ethoxy-2-benzofuranyl)-2-thiazolyl]-4-[(2-methyl-1-piperidinyl)sulfonyl]-

• Inchi： 1S/C26H27N3O5S2/c1-3-33-22-9-6-8-19-15-23(34-24(19)22)21-16-35-26(27-21)28-25(30)18-10-12-20(13-11-18)36(31,32)29-14-5-4-7-17(29)2/h6,8-13,15-17H,3-5,7,14H2,1-2H3,(H,27,28,30)
• InChI Key： BQAGOJXOFASKNF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OCC)=C3O2)=CS1)(=O)C1=CC=C(S(N2CCCCC2C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 525.13921332g/mol
• Monoisotopic Mass: 525.13921332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 860
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• pka: 6.46±0.50(Predicted)

Additional information on N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

Comprehensive Overview of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 921570-41-4)

N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No. 921570-41-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both benzofuran and thiazole moieties in its structure makes it a promising candidate for drug development, particularly in targeting specific enzymes or receptors involved in disease pathways.

The molecular formula of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide is complex, featuring a sulfonylbenzamide core linked to a 2-methylpiperidine group and a 7-ethoxybenzofuran-thiazole unit. This intricate architecture contributes to its high selectivity and potency in interacting with biological targets. Researchers have explored its potential in modulating kinase activity, which is crucial in conditions like cancer, inflammation, and neurodegenerative diseases. The ethoxy group on the benzofuran ring enhances its solubility and bioavailability, making it a favorable scaffold for further optimization.

In recent years, the demand for novel benzamide-based compounds like N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide has surged, driven by the need for targeted therapies with fewer side effects. The compound’s ability to inhibit specific protein-protein interactions has been a focal point in studies related to signal transduction pathways. Additionally, its sulfonamide functionality is often associated with antimicrobial properties, though current research is more inclined toward its application in oncology and immunology.

The synthesis of N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide involves multi-step organic reactions, including amide coupling, sulfonylation, and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound and confirm its structural integrity. The compound’s stability under various pH and temperature conditions has also been investigated to assess its suitability for formulation development.

From a commercial perspective, N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide is primarily supplied to research institutions and pharmaceutical companies engaged in drug discovery programs. Its CAS No. 921570-41-4 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound is typically available in milligram to gram quantities, with custom synthesis options for larger-scale requirements. As the pharmaceutical industry continues to explore small-molecule inhibitors, compounds like this are expected to play a pivotal role in the development of next-generation therapeutics.

In conclusion, N-4-(7-ethoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical structure, combined with its potential biological activities, makes it a valuable tool for scientists aiming to unravel complex disease mechanisms. As advancements in computational chemistry and high-throughput screening accelerate, the exploration of this compound and its analogs is likely to expand, offering new insights into therapeutic innovation.